Cas no 40497-74-3 ( )
structure
Product Name:
CAS No:40497-74-3
MF:C18H18N4
MW:290.362323284149
CID:925840
PubChem ID:290049
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-N-benzhydrylpyridine-2,3,4-triamine
- AC1L6D28
- AC1Q4YRG
- AR-1K5250
- n4-(diphenylmethyl)pyridine-2,3,4-triamine
- NSC152642
- NSC-152642
- 40497-74-3
- DTXSID90302686
-
-
- Inchi: 1S/C18H18N4/c19-16-15(11-12-21-18(16)20)22-17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12,17H,19H2,(H3,20,21,22)
- InChI Key: XYBPHUQXHXSNSN-UHFFFAOYSA-N
- SMILES: N(C1C=CN=C(C=1N)N)C(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 290.15334
- Monoisotopic Mass: 290.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 77Ų
Experimental Properties
- PSA: 76.96
- LogP: 4.68290
Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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